Cas no 2386-25-6 (3-Acetyl-2,4-dimethylpyrrole)

3-Acetyl-2,4-dimethylpyrrole structure
Product Name:3-Acetyl-2,4-dimethylpyrrole
CAS No:2386-25-6
Molecular Formula:C8H11NO
Molecular Weight:137.1790
MDL:MFCD00005221
CID:42859
PubChem ID:15163
3-Acetyl-2,4-dimethylpyrrole Properties
Names and Identifiers
-
- 3-Acetyl-2,4-dimethylpyrrole
- 2,4-dimethylpyrrol-3-yl methyl ketone
- 1-(2,4-dimethyl-1H-pyrrol-3-yl)ethanone
- 2,4-dimethyl-3-acetyl pyrrole
- 2,4-dimethyl-3-acetyl-1H-pyrrole
- 2,4-Dimethyl-3-acetylpyrrol
- 3,5-dimethyl-4-acetylpyrrole
- 3-acetyl-2,4-dimethyl-1H-pyrrole
- EINECS 219-197-1
- Ethanone,1-(2,4-dimethyl-1H-pyrrol-3-yl)
- KETONE,2,4-DIMETHYLPYRROL-3-YL METHYL
- 2,4-Dimethyl-3-acetylpyrrole
- Ethanone, 1-(2,4-dimethyl-1H-pyrrol-3-yl)-
- KETONE, 2,4-DIMETHYLPYRROL-3-YL METHYL
- 1-(2,4-Dimethyl-1H-pyrrol-3-yl)-ethanone
- 1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-one
- 2,4-Dimethyl-3-acetyl-pyrrole
- 3-Acetyl-2,5-dimethyl-pyrrole
- VGZCKCJMYREIKA-UHFFFAOYSA-N
- 2,5-Dimethylpyrrol-3-yl methyl ketone
- BRN
- CHEMBL1725066
- BRN 0109769
- NSC10759
- CS-0128744
- 5-21-07-00235 (Beilstein Handbook Reference)
- MLS000047143
- NSC-10759
- SMR000033154
- Ketone, 2,5-dimethyl-3-pyrrolyl methyl
- MFCD00005221
- HMS2283D10
- CHEBI:194594
- EN300-13023
- AS-59482
- 2,4-Dimethyl-3 -acetyl-pyrrole
- InChI=1/C8H11NO/c1-5-4-9-6(2)8(5)7(3)10/h4,9H,1-3H
- KETONE, 2,5-DIMETHYLPYRROL-3-YL METHYL
- FT-0634238
- 763024-00-6
- Ethanone,4-dimethyl-1H-pyrrol-3-yl)-
- AC-6172
- 3-Acetyl-2,4-dimethylpyrrole, 97%
- 3- acetyl-2,4-dimethylpyrrole
- SY051650
- BRN 0112096
- 1-(2,4-Dimethyl-3H-pyrrol-3-ylidene)ethanol
- 1-(2,4-Dimethyl-1H-pyrrole-3-yl)-ethanone
- A23298
- 5-21-07-00234 (Beilstein Handbook Reference)
- WLN: T5MJ B1 CV1 D1
- AMY18912
- SB62142
- SCHEMBL891077
- 1-(2.4-dimethy- 1H-prrol-yl)-Ethanone
- 2386-25-6
- 2,4-dimethyl-3acetyl pyrrole
- AKOS001094269
- S10046
- J-015242
- DTXSID60870963
- Ketone,4-dimethylpyrrol-3-yl methyl
- Ethanone, 1-(2,5-dimethyl-1H-pyrrol-3-yl)- (9CI)
- NS00048828
- AI3-60327
- NSC 40231
- NSC 10759
- Z89264938
- DB-046268
- A2734
- DB-286791
- ETHANOL, 1-(2,4-DIMETHYL-3H-PYRROL-3-YLIDENE)-
- STK792998
-
- MDL: MFCD00005221
- InChIKey: VGZCKCJMYREIKA-UHFFFAOYSA-N
- Inchi: 1S/C8H11NO/c1-5-4-9-6(2)8(5)7(3)10/h4,9H,1-3H3
- SMILES: O=C(C([H])([H])[H])C1C(C([H])([H])[H])=C([H])N([H])C=1C([H])([H])[H]
- BRN: 0109769
Computed Properties
- Exact Mass: 137.08400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 137.084
- Heavy Atom Count: 10
- Complexity: 144
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Tautomer Count: 5
- Surface Charge: 0
- Topological Polar Surface Area: 32.9
Experimental Properties
- LogP: 1.83410
- PSA: 32.86000
- Refractive Index: 1.5470 (estimate)
- Boiling Point: 173°C/12mmHg(lit.)
- Melting Point: 136.0 to 140.0 deg-C
- Flash Point: 112.1°C
- Color/Form: Reddish brown or purple crystals
- Solubility: Not determined
- λmax: 282(EtOH)(lit.)
- Density: 1.0630 (rough estimate)
3-Acetyl-2,4-dimethylpyrrole Security Information
-
Symbol:
- RTECS:OB2885000
- WGK Germany:3
- Safety Term:S24/25
- Safety Instruction: S26-S36-S24/25
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Prompt:warning
- Storage Condition:Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.
- Risk Phrases: 36/37/38
- Signal Word:Warning
3-Acetyl-2,4-dimethylpyrrole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Acetyl-2,4-dimethylpyrrole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P007NDJ-100mg |
3-Acetyl-2,4-dimethylpyrrole |
2386-25-6 | 98% | 100mg |
$20.00 | 2024-05-22 | |
A2B Chem LLC | AD56087-100mg |
3-Acetyl-2,4-dimethylpyrrole |
2386-25-6 | 98% | 100mg |
$19.00 | 2024-04-20 | |
Aaron | AR007NLV-100mg |
3-Acetyl-2,4-dimethylpyrrole |
2386-25-6 | 95% | 100mg |
$21.00 | 2025-01-23 | |
abcr | AB473923-1 g |
3-Acetyl-2,4-dimethylpyrrole; 98% |
2386-25-6 | 1g |
€76.00 | 2022-03-24 | ||
Alichem | A109006717-10g |
3-Acetyl-2,4-dimethylpyrrole |
2386-25-6 | 95% | 10g |
$191.36 | 2023-09-02 | |
Ambeed | A460827-100mg |
3-Acetyl-2,4-dimethylpyrrole |
2386-25-6 | 98% | 100mg |
$25.0 | 2025-02-28 | |
Apollo Scientific | OR926294-1g |
3-Acetyl-2,4-dimethylpyrrole |
2386-25-6 | 95% | 1g |
£130.00 | 2023-09-02 | |
Chemenu | CM197970-1g |
3-Acetyl-2,4-dimethylpyrrole |
2386-25-6 | 95%+ | 1g |
$145 | 2021-08-05 | |
City Chemical | A1748-1GM |
3-Acetyl-2,4-dimethylpyrrole |
2386-25-6 | 97% | 1gm |
$45.62 | 2023-09-19 | |
Enamine | EN300-13023-0.05g |
1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-one |
2386-25-6 | 95% | 0.05g |
$19.0 | 2023-05-03 |
3-Acetyl-2,4-dimethylpyrrole Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:2386-25-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:2386-25-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3-Acetyl-2,4-dimethylpyrrole Related Literature
-
Marie Laure Murat-Onana,Christophe Berini,Frédéric Minassian,Nadia Pelloux-Léon,Jean-No?l Denis Org. Biomol. Chem. 2010 8 2204
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9. Pyrroles and related compounds. Part XXVI. Pyrrole β-keto-estersT. Trefor Howarth,Anthony H. Jackson,Jean Judge,George W. Kenner,David J. Newman J. Chem. Soc. Perkin Trans. 1 1974 490
Recommended suppliers
Amadis Chemical Company Limited
(CAS:2386-25-6)3-Acetyl-2,4-dimethylpyrrole

Purity:99%
Quantity:5g
Price($):166.0